molecular formula C8H8Cl2FNO3 B8632755 3-[(3,5-Dichloro-6-fluoropyridin-2-yl)oxy]propane-1,2-diol CAS No. 62271-10-7

3-[(3,5-Dichloro-6-fluoropyridin-2-yl)oxy]propane-1,2-diol

Cat. No.: B8632755
CAS No.: 62271-10-7
M. Wt: 256.06 g/mol
InChI Key: PDWPJTGNVHAWRQ-UHFFFAOYSA-N
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Description

3-[(3,5-Dichloro-6-fluoropyridin-2-yl)oxy]propane-1,2-diol is a useful research compound. Its molecular formula is C8H8Cl2FNO3 and its molecular weight is 256.06 g/mol. The purity is usually 95%.
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Properties

CAS No.

62271-10-7

Molecular Formula

C8H8Cl2FNO3

Molecular Weight

256.06 g/mol

IUPAC Name

3-(3,5-dichloro-6-fluoropyridin-2-yl)oxypropane-1,2-diol

InChI

InChI=1S/C8H8Cl2FNO3/c9-5-1-6(10)8(12-7(5)11)15-3-4(14)2-13/h1,4,13-14H,2-3H2

InChI Key

PDWPJTGNVHAWRQ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=NC(=C1Cl)F)OCC(CO)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 12.9 grams (0.07 mole) of 3,5-dichloro-2,6-difluoropyridine in 50 milliliters of glycerol was added over an 8 minute period 2.9 grams of sodium hydroxide in 25 milliliters of glycerol. The mixture was maintained at ~85° C. for ~17 minutes, cooled and poured into 200 milliliters of cold water. The solid which precipitated was air dried and taken up in benzene, dried and most of the benzene was removed by evaporation under reduced pressure. The residue was mixed with hexane and cooled and the crystalline 3-(3,5-dichloro-6-fluoro-2-pyridyloxy)-1,2-propanediol product which precipitated was recovered by filtration. The product was covered in a yield of 10 grams (56 percent of theoretical). The product melted at 78°-80° C. and was found upon analysis to have carbon, hydrogen, chlorine and nitrogen contents of 37.5, 2.9, 27.6 and 5.6 percent, respectively, as compared with the theoretical contents of 37.5, 3.2, 27.7 and 5.5 percent, calculated for the above-named compound.
Quantity
12.9 g
Type
reactant
Reaction Step One
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two

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